1-[(4-chlorophenyl)sulfonyl]-4-propylpiperazine

• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-4-propylpiperazine
• InChI: InChI=1S/C13H19ClN2O2S/c1-2-7-15-8-10-16(11-9-15)19(17,18)13-5-3-12(14)4-6-13/h3-6H,2,7-11H2,1H3
• InChI Key: QGFQCWYILXOFFF-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C13H19ClN2O2S
• Molecular Weight: 302.82 g/mol

Description

1-[(4-chlorophenyl)sulfonyl]-4-propylpiperazine is an organic compound that belongs to the class of sulfonyl piperazines It is characterized by the presence of a 4-chlorophenyl group attached to a sulfonyl moiety, which is further connected to a piperazine ring substituted with a propyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(4-chlorophenyl)sulfonyl]-4-propylpiperazine typically involves the reaction of 4-chlorobenzenesulfonyl chloride with 4-propylpiperazine. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature or slightly elevated temperatures to ensure complete conversion.

Industrial Production Methods

On an industrial scale, the production of 1-[(4-chlorophenyl)sulfonyl]-4-propylpiperazine can be optimized by using continuous flow reactors, which allow for better control over reaction conditions and improved yields. The use of automated systems can also enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

1-[(4-chlorophenyl)sulfonyl]-4-propylpiperazine can undergo various chemical reactions, including:

Oxidation: The sulfonyl group can be further oxidized to form sulfone derivatives.

Reduction: The compound can be reduced to form corresponding sulfoxides or sulfides.

Substitution: The chlorine atom on the phenyl ring can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide or potassium thiocyanate.

Major Products Formed

Oxidation: Sulfone derivatives.

Reduction: Sulfoxides or sulfides.

Substitution: Various substituted phenyl derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a pharmacological agent due to its ability to interact with biological targets.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: Utilized in the development of new materials with specific properties, such as enhanced thermal stability or conductivity.

Mechanism of Action

The mechanism of action of 1-[(4-chlorophenyl)sulfonyl]-4-propylpiperazine involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonyl group can form strong interactions with amino acid residues in the active site of enzymes, leading to inhibition or modulation of their activity. Additionally, the piperazine ring can interact with receptor sites, potentially altering signal transduction pathways.

Comparison with Similar Compounds

Similar Compounds

• 1-[(4-chlorophenyl)sulfonyl]-4-methylpiperazine
• 1-[(4-chlorophenyl)sulfonyl]-4-ethylpiperazine
• 1-[(4-chlorophenyl)sulfonyl]-4-isopropylpiperazine

Uniqueness

1-[(4-chlorophenyl)sulfonyl]-4-propylpiperazine is unique due to the presence of the propyl group, which can influence its physicochemical properties and biological activity. The length and branching of the alkyl chain can affect the compound’s solubility, stability, and interaction with biological targets, making it distinct from its analogs with shorter or more branched alkyl chains.